4-chloro-N-(3,5-dichlorophenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(3,5-dichlorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8Cl3NO2S/c13-8-1-3-12(4-2-8)19(17,18)16-11-6-9(14)5-10(15)7-11/h1-7,16H
• InChI Key: YTACCJMZGUDUFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=CC(=CC(=C2)Cl)Cl)Cl
• Molecular Formula: C12H8Cl3NO2S
• Molecular Weight: 336.6 g/mol

Description

Synthesis Analysis

The synthesis of 4-chloro-N-(3,5-dichlorophenyl)benzenesulfonamide derivatives involves various chemical routes, often aiming at optimizing yields, reaction times, and purity of the final product. A notable method includes the one-pot synthesis under base conditions, which offers advantages such as excellent yields, short reaction times, and high purity, as demonstrated by Kobkeatthawin et al. (2017).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been elucidated using techniques such as X-ray crystallography. These structures often reveal V-shaped molecules with distinct dihedral angles between substituted benzene rings, contributing to their chemical reactivity and interactions. For instance, the crystal structure determination by Kobkeatthawin et al. (2017) showcases the geometric configuration and intermolecular hydrogen bonding patterns characteristic of such compounds.

Chemical Reactions and Properties

The reactivity of this compound derivatives can be influenced by their molecular structure. Intermolecular hydrogen bonding, as well as C−H···O, C−Cl···π, and π···π interactions, play a crucial role in their chemical behavior. Such molecular interactions facilitate various chemical reactions, including substitution and addition reactions, which are central to modifying the compound for specific applications (Kobkeatthawin et al., 2017).